Cas no 5176-21-6 (1-Azabicyclo[2.2.2]octane-3-carboxaldehyde)

• Product Name: 1-Azabicyclo[2.2.2]octane-3-carboxaldehyde
• CAS No: 5176-21-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 336268
• PubChem ID: 10997109
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octane-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-carboxaldehyde
• 1-azabicyclo[2.2.2]octane-3-carbaldehyde
• quinuclidine-3-carbaldehyde
• 3-formylquinuclidine
• AKOS005287361
• 3-formyl quinuclidine
• (+/-) 3-Formyl-1-azabicyclo[2.2.2]octane
• HMLQKWGSQOBMRL-UHFFFAOYSA-N
• SCHEMBL189441
• 5176-21-6
• DTXSID00451154

• Inchi： 1S/C8H13NO/c10-6-8-5-9-3-1-7(8)2-4-9/h6-8H,1-5H2
• InChI Key： HMLQKWGSQOBMRL-UHFFFAOYSA-N
• SMILES： O=CC1CN2CCC1CC2

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 0.46500